Cas no 1260897-85-5 (2-(Aminomethyl)-4-bromobenzoic acid)

2-(Aminomethyl)-4-bromobenzoic acid structure
1260897-85-5 structure
Product Name:2-(Aminomethyl)-4-bromobenzoic acid
CAS No:1260897-85-5
MF:C8H8BrNO2
MW:230.058621406555
CID:1036944
PubChem ID:69202585
Update Time:2025-04-20

2-(Aminomethyl)-4-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Aminomethyl)-4-bromobenzoic acid
    • DTXSID50739999
    • 2-(Aminomethyl)-4-bromobenzoicacid
    • DB-346226
    • Benzoic acid, 2-(aminomethyl)-4-bromo-
    • SCHEMBL4816871
    • 1260897-85-5
    • MDL: MFCD13193618
    • Inchi: 1S/C8H8BrNO2/c9-6-1-2-7(8(11)12)5(3-6)4-10/h1-3H,4,10H2,(H,11,12)
    • InChI Key: DWLWEKHGPNLMQP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(=O)O)=C(C=1)CN

Computed Properties

  • Exact Mass: 228.97384g/mol
  • Monoisotopic Mass: 228.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 63.3Ų
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